Cas no 2138196-63-9 (Benzene, 4-bromo-2-(chloromethoxy)-1-nitro-)

• Product Name: Benzene, 4-bromo-2-(chloromethoxy)-1-nitro-
• CAS No: 2138196-63-9
• MF: C₇H₅BrClNO₃
• MW: 266.476500272751
• CID: 5263526
• Update Time: 2025-08-05

Benzene, 4-bromo-2-(chloromethoxy)-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-(chloromethoxy)-1-nitro-

• Inchi： 1S/C7H5BrClNO3/c8-5-1-2-6(10(11)12)7(3-5)13-4-9/h1-3H,4H2
• InChI Key： LRCGBYQDTDYREJ-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(Br)C=C1OCCl

Additional information on Benzene, 4-bromo-2-(chloromethoxy)-1-nitro-

Benzene, 4-bromo-2-(chloromethoxy)-1-nitro- (CAS No. 2138196-63-9): An Overview of Its Properties and Applications

Benzene, 4-bromo-2-(chloromethoxy)-1-nitro- (CAS No. 2138196-63-9) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromine atom at the 4-position, a chloromethoxy group at the 2-position, and a nitro group at the 1-position of the benzene ring. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The bromine atom in Benzene, 4-bromo-2-(chloromethoxy)-1-nitro- is a key feature that influences its reactivity and potential uses. Bromine is known for its ability to participate in substitution and elimination reactions, making this compound a versatile starting material for synthetic pathways. The presence of bromine also enhances the compound's solubility in organic solvents, which is beneficial for many chemical processes.

The chloromethoxy group at the 2-position adds another layer of complexity to the molecule. This functional group can undergo various transformations, such as nucleophilic substitution reactions, which can be exploited to synthesize more complex molecules. The chloromethoxy group also contributes to the compound's stability and reactivity profile, making it suitable for use in fine chemical synthesis and pharmaceutical research.

The nitro group at the 1-position is another critical component of Benzene, 4-bromo-2-(chloromethoxy)-1-nitro-. Nitro groups are known for their strong electron-withdrawing properties, which can influence the electronic structure of the benzene ring and affect the compound's reactivity. The nitro group can also be reduced to an amino group under appropriate conditions, providing a pathway for further functionalization and derivatization.

In recent years, there has been growing interest in the use of Benzene, 4-bromo-2-(chloromethoxy)-1-nitro- as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its unique combination of functional groups makes it an attractive starting material for the development of new drugs and chemicals with specific biological activities. For example, researchers have explored its potential as a precursor for compounds with antiviral, antibacterial, and anticancer properties.

A study published in the *Journal of Medicinal Chemistry* highlighted the use of Benzene, 4-bromo-2-(chloromethoxy)-1-nitro- in the synthesis of novel antiviral agents. The researchers found that compounds derived from this intermediate exhibited potent activity against several viral strains, including influenza and herpes simplex viruses. This finding underscores the potential of Benzene, 4-bromo-2-(chloromethoxy)-1-nitro- as a valuable building block in drug discovery efforts.

Another area where Benzene, 4-bromo-2-(chloromethoxy)-1-nitro- has shown promise is in materials science. The compound's structural features make it suitable for use in the development of advanced materials with tailored properties. For instance, researchers have investigated its use in the synthesis of polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, aerospace, and automotive manufacturing.

The environmental impact of chemicals is an important consideration in their development and application. Studies have shown that Benzene, 4-bromo-2-(chloromethoxy)-1-nitro- can be synthesized using environmentally friendly methods that minimize waste and reduce energy consumption. This aligns with the growing trend towards sustainable chemistry practices and green chemistry principles.

In conclusion, Benzene, 4-bromo-2-(chloromethoxy)-1-nitro- (CAS No. 2138196-63-9) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups makes it an attractive starting material for synthetic pathways leading to novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.